Cas no 99333-34-3 (Benzenamine,4-methoxy-N-(2,2,2-trifluoroethylidene)-)

• Product Name: Benzenamine,4-methoxy-N-(2,2,2-trifluoroethylidene)-
• CAS No: 99333-34-3
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 802385
• PubChem ID: 11030904
• Update Time: 2025-04-19

Benzenamine,4-methoxy-N-(2,2,2-trifluoroethylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methoxy-N-(2,2,2-trifluoroethylidene)-
• N-(2,2,2-TRIFLUOROETHYLIDENE)-4-METHOXYANILINE
• (1E,5Z)-1-iodoundeca-1,5-diene
• (1E,5Z)-iodo-1,5-undecadiene
• (1-ethoxy-2,2,2-trifluoroethyl)-(4-methoxyphenyl)amine
• 1,5-Undecadiene,1-iodo-,(1E,5Z)
• 4-methoxy-N-(2,2,2-trifluoroethylidene)aniline
• N-(4-methoxyphenyl)trifluoroacetaldimine
• N-2,2,2-Trifluoroethylidene-4-methoxyaniline
• trifluoromethylated aldimine
• N-(4-methoxyphenyl)-N-(-2,2,2-trifluoroethylidene)amine
• N-(4-methoxyphenyl)-N-(2,2,2-trifluoroethylidene)amine
• 2,2,2-trifluoro-N-(4-methoxyphenyl)ethanimine
• AKOS017343651
• Carbamic acid, N-[2-(aminomethyl)phenyl]-, 1,1-dimethylethyl ester
• SCHEMBL4175070
• FT-0642396
• (Z)-4-methoxy-N-(2,2,2-trifluoroethylidene)aniline
• CHWGIYHMKDEQNL-AWNIVKPZSA-N
• 99333-34-3

• Inchi： 1S/C9H8F3NO/c1-14-8-4-2-7(3-5-8)13-6-9(10,11)12/h2-6H,1H3/b13-6+
• InChI Key： CHWGIYHMKDEQNL-AWNIVKPZSA-N
• SMILES： FC(/C=N/C1C=CC(=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 203.05600
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 205.777°C at 760 mmHg
• Flash Point: 78.251°C
• Refractive Index: 1.442
• PSA: 21.59000
• LogP: 2.95980